1-(1-cyclopropylprop-2-yn-1-yl)pyrrolidine
Overview
Description
1-(1-cyclopropylprop-2-yn-1-yl)pyrrolidine is a chemical compound characterized by its unique structure, which includes a cyclopropyl group attached to a prop-2-yn-1-yl chain, further connected to a pyrrolidine ring.
Preparation Methods
The synthesis of 1-(1-cyclopropylprop-2-yn-1-yl)pyrrolidine typically involves multiple steps, starting with the preparation of the cyclopropylprop-2-yn-1-yl precursor. This precursor is then reacted with pyrrolidine under specific conditions to form the final compound. Industrial production methods may involve optimized reaction conditions to maximize yield and purity .
Chemical Reactions Analysis
1-(1-cyclopropylprop-2-yn-1-yl)pyrrolidine undergoes various chemical reactions, including:
Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of reduced products.
Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.
Scientific Research Applications
1-(1-cyclopropylprop-2-yn-1-yl)pyrrolidine has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-(1-cyclopropylprop-2-yn-1-yl)pyrrolidine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact pathways involved .
Comparison with Similar Compounds
1-(1-cyclopropylprop-2-yn-1-yl)pyrrolidine can be compared with other similar compounds, such as:
1-(1-cyclopropylprop-2-yn-1-yl)piperidine: Similar structure but with a piperidine ring instead of pyrrolidine.
1-(1-cyclopropylprop-2-yn-1-yl)morpholine: Contains a morpholine ring, offering different chemical properties.
1-(1-cyclopropylprop-2-yn-1-yl)pyridine: Features a pyridine ring, which may influence its reactivity and applications.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1-cyclopropylprop-2-yn-1-yl)pyrrolidine involves the reaction of 1-cyclopropylprop-2-yn-1-amine with pyrrolidine in the presence of a suitable catalyst.", "Starting Materials": [ "1-cyclopropylprop-2-yn-1-amine", "pyrrolidine", "catalyst" ], "Reaction": [ "Add 1-cyclopropylprop-2-yn-1-amine to a reaction flask", "Add pyrrolidine to the reaction flask", "Add a suitable catalyst to the reaction flask", "Heat the reaction mixture to a suitable temperature and stir for a suitable time", "Cool the reaction mixture and isolate the product by filtration or extraction", "Purify the product by recrystallization or chromatography" ] } | |
CAS No. |
2680536-84-7 |
Molecular Formula |
C10H15N |
Molecular Weight |
149.2 |
Purity |
95 |
Origin of Product |
United States |
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